2-(3-Chlorophenyl)-2,2-difluoroacetamide

• Molecular Formula: C8H6ClF2NO
• Molecular Weight: 205.59 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-2,2-difluoroacetamide
• InChI: InChI=1S/C8H6ClF2NO/c9-6-3-1-2-5(4-6)8(10,11)7(12)13/h1-4H,(H2,12,13)
• InChI Key: UQABSVDTVGNGQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(C(=O)N)(F)F

Description

2-(3-Chlorophenyl)-2,2-difluoroacetamide is a useful research compound. Its molecular formula is C8H6ClF2NO and its molecular weight is 205.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of NH3 in MeOH (2 M, 50 mL, 100 mmol) was added (3-chlorophenyl)difluoroacetic acid ethyl ester (4.78 g, 20.4 mmol), as prepared in the preceding step. The homogeneous yellow solution was allowed to sit at room temperature for 13 h, and was then concentrated to provide 3.99 g (95%) of the title compound as a yellow powder. 1H NMR (300 MHz, DMSO-d6) δ 8.41 (br, 1H), 8.09 (br, 1H), 7.68-7.60 (m, 2H), 7.59-7.52 (m, 2H).